Cas no 2171378-38-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid
• CAS No: 2171378-38-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6326465
• PubChem ID: 165514124
• Update Time: 2025-05-19

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid
• 2171378-38-2
• EN300-1496776
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]butanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-23(25(31)32)29-24(30)14-17(15-27(2,3)4)28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23-/m0/s1
• InChI Key： FEKRAETWGAQVGT-VXLWULRPSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid

Research Brief on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid (CAS: 2171378-38-2)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid (CAS: 2171378-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, is pivotal in peptide synthesis and drug development. Recent studies highlight its role as a versatile building block in solid-phase peptide synthesis (SPPS), particularly for the incorporation of sterically hindered amino acids, which are crucial for the design of bioactive peptides and peptidomimetics.

One of the key advancements in the application of this compound is its use in the synthesis of complex peptide architectures, such as cyclic peptides and stapled peptides, which exhibit enhanced stability and bioavailability. Researchers have demonstrated that the Fmoc-protected derivative of this amino acid facilitates efficient coupling reactions under standard SPPS conditions, minimizing side reactions and improving overall yield. Furthermore, its compatibility with a wide range of resins and coupling reagents makes it a valuable tool for high-throughput peptide library generation.

Recent publications have also explored the therapeutic potential of peptides synthesized using (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported the development of a novel peptide-based inhibitor targeting protein-protein interactions (PPIs) involved in cancer progression. The inhibitor, which incorporated this amino acid, exhibited superior binding affinity and proteolytic stability compared to conventional linear peptides. These findings underscore the compound's utility in addressing challenges associated with peptide drug development, such as poor pharmacokinetic properties.

In addition to its applications in peptide synthesis, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid has been investigated for its role in the development of peptide-conjugated drug delivery systems. A recent study in Advanced Drug Delivery Reviews highlighted its use in the design of cell-penetrating peptides (CPPs) that enhance the intracellular delivery of therapeutic agents. The Fmoc group in this compound was found to improve the solubility and stability of the resulting conjugates, thereby optimizing their performance in vivo.

Despite these promising developments, challenges remain in the scalable synthesis and purification of peptides containing this amino acid. Researchers are actively exploring innovative strategies, such as flow chemistry and microwave-assisted synthesis, to overcome these limitations. Additionally, efforts are underway to elucidate the structure-activity relationships (SAR) of peptides incorporating (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid, with the aim of further refining their therapeutic profiles.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidobutanoic acid (CAS: 2171378-38-2) represents a critical tool in modern peptide chemistry and drug discovery. Its unique structural features and versatile applications position it as a key player in the development of next-generation peptide therapeutics. Continued research in this area is expected to yield novel insights and innovations, further expanding the compound's utility in biomedical applications.